Cas no 1211589-63-7 (5-tert-butylpyridine-3-carboxylic acid)

• Product Name: 5-tert-butylpyridine-3-carboxylic acid
• CAS No: 1211589-63-7
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 822741
• PubChem ID: 20815720
• Update Time: 2025-10-30

5-tert-butylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(tert-Butyl)nicotinic acid
• 5-tert-butylnicotinic acid
• 5-tert-butylpyridine-3-carboxylic acid
• SB53677
• AS-82133
• DB-368846
• MFCD11043006
• CS-0435769
• AKOS006307053
• F17285
• DTXSID00609911
• 5-(tert-Butyl)nicotinicacid
• 1211589-63-7
• SCHEMBL12412645
• EN300-399916

• MDL： MFCD11043006
• Inchi： 1S/C10H13NO2/c1-10(2,3)8-4-7(9(12)13)5-11-6-8/h4-6H,1-3H3,(H,12,13)
• InChI Key： LFFKLILKZSVRJV-UHFFFAOYSA-N
• SMILES： OC(C1=CN=CC(=C1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-tert-butylpyridine-3-carboxylic acid

Introduction to 5-tert-butylpyridine-3-carboxylic acid (CAS No: 1211589-63-7)

5-tert-butylpyridine-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No) 1211589-63-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine derivative family, characterized by its unique structural and functional properties. The presence of a tert-butyl group at the 5-position and a carboxylic acid functional group at the 3-position imparts distinct reactivity and potential applications in synthetic chemistry and drug development.

The molecular structure of 5-tert-butylpyridine-3-carboxylic acid consists of a pyridine ring substituted with a bulky tert-butyl group, which enhances its lipophilicity and stability in various chemical environments. This structural feature makes it a valuable intermediate in the synthesis of more complex molecules, particularly in medicinal chemistry. The carboxylic acid moiety at the 3-position further expands its utility, allowing for further functionalization via esterification, amidation, or other carboxylic acid reactions.

In recent years, the demand for novel heterocyclic compounds like 5-tert-butylpyridine-3-carboxylic acid has surged due to their role in developing innovative therapeutic agents. The compound’s ability to serve as a building block for pharmacophores has been leveraged in the design of drugs targeting various diseases, including neurological disorders, infectious diseases, and cancer. Its unique electronic properties, influenced by the electron-donating tert-butyl group, make it an attractive candidate for modulating biological pathways.

One of the most compelling aspects of 5-tert-butylpyridine-3-carboxylic acid is its potential application in the synthesis of small-molecule inhibitors. Researchers have explored its use in creating ligands for enzyme inhibition, particularly those involved in metabolic pathways and signal transduction. For instance, derivatives of this compound have been investigated for their ability to interact with metalloenzymes and proteases, which are critical targets in drug discovery. The stability provided by the tert-butyl group ensures that the compound remains intact under various reaction conditions, facilitating efficient synthetic routes.

Moreover, the carboxylic acid functionality has been utilized to link this compound with other pharmacophores through covalent bonds. This flexibility allows chemists to design molecules with tailored properties for specific biological activities. For example, conjugating 5-tert-butylpyridine-3-carboxylic acid with bioactive peptides or nucleotides has led to novel prodrugs that exhibit improved solubility or targeted delivery systems.

The pharmaceutical industry has also shown interest in 5-tert-butylpyridine-3-carboxylic acid as a precursor for chiral compounds. The presence of stereocenters adjacent to the pyridine ring can be exploited to produce enantiomerically pure derivatives, which are often required for optimal pharmacological activity. Advances in asymmetric synthesis have enabled the efficient preparation of such derivatives, opening new avenues for drug development.

Recent studies have highlighted the role of pyridine derivatives in addressing emerging therapeutic challenges. For instance, researchers have synthesized analogs of 5-tert-butylpyridine-3-carboxylic acid to develop antiviral agents targeting RNA-dependent RNA polymerases found in viruses like SARS-CoV-2. The electron-rich nature of the pyridine ring facilitates hydrogen bonding and hydrophobic interactions with viral proteins, making it an effective scaffold for drug design.

In addition to its pharmaceutical applications, 5-tert-butylpyridine-3-carboxylic acid has found utility in materials science and catalysis. Its ability to act as a ligand in transition metal catalysis has been explored for polymerization reactions and cross-coupling processes. The steric hindrance provided by the tert-butyl group helps prevent unwanted side reactions, ensuring high yields and selectivity in catalytic transformations.

The synthesis of 5-tert-butylpyridine-3-carboxylic acid typically involves multi-step organic reactions starting from commercially available pyridine precursors. Common synthetic routes include nucleophilic substitution followed by carboxylation or oxidation strategies. The choice of synthetic pathway depends on factors such as yield optimization, cost-effectiveness, and scalability. Recent advancements in green chemistry have also led to more sustainable methods for producing this compound without compromising purity or efficiency.

The safety profile of 5-tert-butylpyridine-3-carboxylic acid is another critical consideration in its application across industries. While it is not classified as a hazardous material under standard regulations, proper handling procedures must be followed to ensure worker safety during synthesis and handling. Storage conditions should be controlled to prevent degradation or contamination, especially when used in sensitive applications like pharmaceutical manufacturing.

In conclusion,5-tert-butylpyridine-3-carboxylic acid (CAS No: 1211589-63-7) is a versatile compound with broad applications in pharmaceuticals, materials science, and catalysis. Its unique structural features—combining a bulky tert-butyl group with a reactive carboxylic acid—make it an invaluable intermediate for synthesizing complex molecules with desired biological activities. As research continues to uncover new applications for this compound,5-tert-butylpyridine-3-carboxylic acid is poised to play an increasingly important role in advancing scientific innovation across multiple disciplines.